Cas no 1245617-77-9 (1-(4,4-difluorocyclohexyl)-2-methylpropan-2-ol)

• Product Name: 1-(4,4-difluorocyclohexyl)-2-methylpropan-2-ol
• CAS No: 1245617-77-9
• MF: C₁₀H₁₈F₂O
• MW: 192.246130466461
• CID: 6532773
• PubChem ID: 67533554
• Update Time: 2025-06-08

1-(4,4-difluorocyclohexyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-difluorocyclohexyl)-2-methylpropan-2-ol
• EN300-2005910
• SCHEMBL2784146
• 1245617-77-9
• DJKXRRUEMLBRAM-UHFFFAOYSA-N

• Inchi： 1S/C10H18F2O/c1-9(2,13)7-8-3-5-10(11,12)6-4-8/h8,13H,3-7H2,1-2H3
• InChI Key： DJKXRRUEMLBRAM-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(C)(C)O)CC1)F

Computed Properties

• Exact Mass: 192.13257152g/mol
• Monoisotopic Mass: 192.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4,4-difluorocyclohexyl)-2-methylpropan-2-ol

Research Brief on 1-(4,4-difluorocyclohexyl)-2-methylpropan-2-ol (CAS: 1245617-77-9): Recent Advances and Applications

1-(4,4-Difluorocyclohexyl)-2-methylpropan-2-ol (CAS: 1245617-77-9) is a fluorinated cyclohexyl derivative that has garnered significant attention in the chemical biology and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and modulators of metabolic pathways. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, synthetic routes, and emerging biological activities.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have reported the use of 1-(4,4-difluorocyclohexyl)-2-methylpropan-2-ol as a building block for the development of selective kinase inhibitors. Its difluorocyclohexyl moiety is particularly valued for its ability to enhance metabolic stability and improve pharmacokinetic properties. For instance, a 2023 study demonstrated its incorporation into a series of PI3Kδ inhibitors, resulting in compounds with improved selectivity and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its applications in kinase inhibitor design, this compound has shown promise in the modulation of G-protein-coupled receptors (GPCRs). A recent preprint (2024) described its derivatization into novel allosteric modulators of the adenosine A_2A receptor, with potential implications for neurodegenerative disease treatment. The fluorinated cyclohexyl group appears to confer optimal lipophilicity for blood-brain barrier penetration while maintaining favorable solubility characteristics.

Synthetic approaches to 1-(4,4-difluorocyclohexyl)-2-methylpropan-2-ol have also seen advancements. A 2023 patent application (WO2023187654) disclosed an improved catalytic hydrogenation method for its synthesis from 4,4-difluorocyclohexanone derivatives, achieving higher yields (85-92%) and better stereoselectivity than previous routes. This methodological improvement is particularly significant for scaling up production for preclinical studies.

Emerging safety and toxicology data (as reported in Chemical Research in Toxicology, 2024) suggest that this compound exhibits favorable in vitro safety profiles, with no significant cytotoxicity observed in hepatocyte assays up to 100 μM concentrations. However, researchers note that the metabolic fate of the difluorocyclohexyl moiety requires further investigation, particularly regarding potential defluorination pathways that could generate reactive intermediates.

The compound's physicochemical properties have been extensively characterized in recent computational studies. Molecular dynamics simulations (2023) reveal that the difluorocyclohexyl group adopts a preferential chair conformation that minimizes steric clashes with protein binding pockets, explaining its successful incorporation into various pharmacophores. These insights are guiding the rational design of next-generation derivatives with optimized target engagement.

Looking forward, several research groups have announced ongoing investigations into expanded applications of 1-(4,4-difluorocyclohexyl)-2-methylpropan-2-ol, including its potential use in PROTAC (proteolysis targeting chimera) designs and as a fragment for FBDD (fragment-based drug discovery). The compound's versatility and favorable drug-like properties position it as a valuable scaffold in medicinal chemistry pipelines across multiple therapeutic areas.